Cas no 1805672-72-3 (5-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid)

• Product Name: 5-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid
• CAS No: 1805672-72-3
• MF: C₁₁H₈ClF₂NO₂
• MW: 259.636528968811
• CID: 4980551
• Update Time: 2025-10-30

5-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid

• Inchi： 1S/C11H8ClF2NO2/c12-4-7-1-6(3-10(16)17)8(5-15)2-9(7)11(13)14/h1-2,11H,3-4H2,(H,16,17)
• InChI Key： WGFXDEIFNYIAJV-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC(=O)O)C(C#N)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 5-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid

Comprehensive Overview of 5-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid (CAS No. 1805672-72-3)

5-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid (CAS No. 1805672-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, cyano, and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining aromatic and carboxylic acid moieties, makes it a valuable building block for drug discovery and crop protection agents.

The growing interest in fluorinated compounds and cyano-substituted phenylacetic acids has positioned this chemical as a focal point in modern synthetic chemistry. Researchers are particularly intrigued by its potential applications in developing enzyme inhibitors and metabolic modulators, addressing current challenges in precision medicine and sustainable agriculture. The compound's CAS number 1805672-72-3 frequently appears in patent literature, reflecting its commercial relevance.

From a structural perspective, the presence of both electron-withdrawing (cyano, difluoromethyl) and electron-donating (acetic acid) groups creates interesting electronic properties that influence reactivity patterns. This duality enables diverse derivatization pathways, making it particularly useful for constructing heterocyclic scaffolds commonly found in modern pharmaceuticals. Recent studies highlight its utility in creating biodegradable agrochemicals, aligning with global trends toward environmentally friendly crop solutions.

The synthesis of 5-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid typically involves multi-step procedures starting from readily available precursors. Optimization of these synthetic routes remains an active area of investigation, with particular focus on improving atom economy and reducing hazardous byproducts - key considerations in green chemistry initiatives. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity, essential for research applications.

In pharmaceutical contexts, this compound's structural features suggest potential for addressing drug resistance challenges, particularly in developing next-generation antimicrobials. The difluoromethyl group enhances metabolic stability, while the chloromethyl moiety provides a handle for further molecular elaboration. These attributes contribute to its popularity in medicinal chemistry workflows focused on structure-activity relationship studies.

Industrial applications of CAS 1805672-72-3 extend to material science, where its derivatives show promise as advanced polymer additives and liquid crystal components. The compound's ability to modify material properties through controlled functionalization makes it valuable for developing high-performance specialty chemicals. Recent patent filings indicate growing utilization in electronic materials for organic semiconductors.

Safety and handling protocols for this compound emphasize standard laboratory precautions, with particular attention to its reactive chloromethyl group. Proper storage conditions and handling procedures ensure stability and prevent decomposition. The compound's physicochemical properties have been thoroughly documented, including solubility profiles in various organic solvents critical for process chemistry applications.

Emerging research directions explore the compound's potential in bioconjugation chemistry and prodrug development, capitalizing on its multiple reactive sites. These investigations align with current interests in targeted drug delivery systems and theranostic agents. The scientific community continues to uncover new applications for this versatile intermediate, reinforcing its importance in contemporary chemical research.

Market analysts note increasing demand for high-purity CAS 1805672-72-3, driven by expansion in contract research organizations and custom synthesis services. Quality specifications typically require ≥98% purity, with rigorous HPLC analysis verification. The compound's commercial availability supports diverse research initiatives across academic and industrial settings.

Future prospects for 5-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid appear promising, particularly in light of advancing computational chemistry tools that facilitate molecular design. Its structural complexity and functional group diversity position it as a key player in developing next-generation chemical entities addressing current healthcare and agricultural challenges.